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Compound of Interest

Compound Name: (14Z)-14-Eicosenoic acid

Cat. No.: B052742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the cellular uptake and metabolic

pathways of (14Z)-14-Eicosenoic acid (Gondoic Acid), a monounsaturated omega-6 fatty acid.

The information presented herein is synthesized from contemporary scientific literature to

support research and development activities in cellular metabolism and lipidomics.

Overview of (14Z)-14-Eicosenoic Acid
(14Z)-14-Eicosenoic acid, also known as gondoic acid (20:1n-6), is a long-chain

monounsaturated fatty acid. While not as common as oleic acid (18:1n-9), it is present in

various natural sources and plays a role in cellular lipid pools. Understanding its transport into

the cell and subsequent metabolic fate is crucial for elucidating its physiological and

pathological roles.

Cellular Uptake Mechanisms
The entry of long-chain fatty acids like (14Z)-14-Eicosenoic acid into cells is a complex

process involving both passive diffusion and protein-mediated transport. The latter is facilitated

by a suite of membrane-associated proteins that bind and shuttle fatty acids across the plasma

membrane.

Key protein families involved in fatty acid uptake include:
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Fatty Acid Translocase (FAT/CD36): A versatile scavenger receptor that binds various

ligands, including long-chain fatty acids.

Fatty Acid Transport Proteins (FATPs): A family of six proteins (FATP1-6) that facilitate fatty

acid uptake, often coupled with acyl-CoA synthetase activity.

Plasma Membrane-bound Fatty Acid Binding Proteins (FABPpm): These proteins help

concentrate fatty acids at the cell surface.

The general workflow for studying the uptake of this fatty acid is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seeding of relevant cell line
(e.g., C2C12 myotubes, adipocytes)

2. Incubation with radiolabeled
[1-14C]-(14Z)-14-Eicosenoic Acid

3. Washing with stop solution
(e.g., ice-cold PBS with 0.5% BSA)

to remove surface-bound label

4. Cell Lysis
(e.g., using NaOH or RIPA buffer)

5. Scintillation Counting
to quantify intracellular radioactivity

6. Normalization
to total protein content
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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